Cas no 1804813-08-8 (4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804813-08-8
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• CID: 4815248
• Update Time: 2025-05-22

4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H8F3NO5/c1-17-7-5(14)2-4(3-6(15)16)13-8(7)18-9(10,11)12/h2H,3H2,1H3,(H,13,14)(H,15,16)
• InChI Key： PADZCCHFUYCWMH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C=C(CC(=O)O)N1)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9

Additional information on 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid

4-Hydroxy-3-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetic Acid: A Comprehensive Overview

4-Hydroxy-3-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetic Acid is a structurally complex organic compound with the CAS registry number 1804813-08-8. This compound belongs to the class of pyridine derivatives, which are widely studied in pharmaceutical and agrochemical industries due to their diverse biological activities. The molecule features a pyridine ring substituted with hydroxyl, methoxy, and trifluoromethoxy groups, along with an acetic acid moiety at the 6-position. These substituents contribute to its unique chemical properties and potential applications in drug discovery and development.

The synthesis of 4-Hydroxy-3-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetic Acid involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, reducing costs and minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality.

One of the most promising aspects of this compound lies in its biological activity. Studies have demonstrated that 4-Hydroxy-3-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetic Acid exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Recent research has highlighted its potential as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown significant promise in agricultural settings. It has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials have indicated that it can effectively control the growth of invasive weeds without causing significant harm to crops or the environment. This dual functionality underscores the versatility of 4-Hydroxy-3-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetic Acid as a multi-purpose chemical entity.

The structural uniqueness of this compound also makes it an attractive candidate for further chemical modifications. Scientists are exploring ways to enhance its bioavailability and stability by introducing additional functional groups or modifying existing ones. For example, the incorporation of fluorinated substituents has been shown to improve pharmacokinetic profiles, making it more suitable for oral administration.

From an environmental perspective, understanding the degradation pathways of 4-Hydroxy-3-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetic Acid is crucial for assessing its long-term impact on ecosystems. Recent studies have focused on identifying microorganisms capable of breaking down this compound under various environmental conditions. These findings are essential for developing sustainable practices for handling and disposing of such chemicals.

In conclusion, 4-Hydroxy-3-Methoxy-2-(Trifluoromethoxy)Pyridine-6-Acetic Acid represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine and agriculture. Its unique structure, coupled with promising biological activities, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to both human health and environmental sustainability.